1-Methyl-2-piperidinemethanol

• IUPAC Name: (1-methylpiperidin-2-yl)methanol
• InChI: InChI=1S/C7H15NO/c1-8-5-3-2-4-7(8)6-9/h7,9H,2-6H2,1H3
• InChI Key: HXXJMMLIEYAFOZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1CO
• Molecular Formula: C7H15NO
• DSSTOX Substance ID: DTXSID301307492
• Molecular Weight: 129.20 g/mol
• CAS RN: 20845-34-5

Description

1-Methyl-2-piperidinemethanol, also known as 2-Hydroxymethyl-1-methylpiperidine, is a chemical compound with the empirical formula C7H15NO. It has a molecular weight of 129.20.

Synthesis Analysis

1-Methyl-2-piperidinemethanol can be synthesized through a reaction involving LiAlH4 in tetrahydrofuran. The reaction mixture is refluxed overnight, and the product is isolated as a colorless oil.

Molecular Structure Analysis

The molecular structure of 1-Methyl-2-piperidinemethanol consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, and a hydroxymethyl group attached to one of the carbon atoms. The presence of the nitrogen atom makes the compound a heterocycle.

Chemical Reactions Analysis

1-Methyl-2-piperidinemethanol is used as a reactant for the synthesis of various compounds. These include selective MCH1R antagonists, human GnRH receptor antagonists, dual vascular endothelial growth factor receptor-2 and fibroblast growth factor receptor 1 inhibitors, radioiodinatable brain imaging agents for CB1 cannabinoid receptor, and GABAA receptor agonists at the α3 subunit.

Physical And Chemical Properties Analysis

1-Methyl-2-piperidinemethanol has a refractive index of 1.4823 (lit.). It has a boiling point of 79-80 °C/7 mmHg (lit.) and a density of 0.984 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis of Selective MCH1R Antagonists

1-Methyl-2-piperidinemethanol: . These antagonists are significant in the study of obesity and energy homeostasis, as MCH1R plays a crucial role in regulating feeding behavior and energy balance.

Development of Human GnRH Receptor Antagonists

. GnRH receptor antagonists are used in the treatment of hormone-dependent conditions such as prostate cancer, breast cancer, and endometriosis.

Inhibitors for Vascular Endothelial Growth Factor Receptor-2

. These inhibitors have potential applications in anti-angiogenic therapy, particularly in the treatment of cancers.

Radioiodinatable Brain Imaging Agents

. These imaging agents are crucial for studying various neurological conditions and the effects of drugs on the central nervous system.

GABAA Receptor Agonists

1-Methyl-2-piperidinemethanol: . These agonists are important for researching neurological disorders such as epilepsy, anxiety, and insomnia.

Creation of Carbamates and N-alkylimidazoles

. These products are valuable in pharmaceutical research and development, serving as intermediates in the synthesis of various therapeutic agents.

Safety and Hazards

This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, and it can cause skin corrosion/irritation and serious eye damage/eye irritation. In case of exposure, immediate medical attention is required.

Mechanism of Action

Target of Action

1-Methyl-2-piperidinemethanol is a complex compound with multiple potential targets. It has been suggested to interact with the vascular endothelial growth factor receptor-2 (VEGFR-2) and fibroblast growth factor receptor 1 (FGFR1) . These receptors play crucial roles in angiogenesis, the process of new blood vessel formation, which is essential for many physiological and pathological processes.

Mode of Action

It is believed to act as an inhibitor for vegfr-2 and fgfr1 . By inhibiting these receptors, 1-Methyl-2-piperidinemethanol may interfere with the signaling pathways they are involved in, leading to altered cellular responses.

Biochemical Pathways

The inhibition of VEGFR-2 and FGFR1 can affect several biochemical pathways. These receptors are involved in the regulation of cell proliferation, survival, migration, and differentiation. Therefore, their inhibition can lead to the disruption of these processes .

Pharmacokinetics

It is suggested to have high gi absorption and low skin permeation . These properties can influence the compound’s bioavailability and its ability to reach its targets in the body.

Result of Action

The molecular and cellular effects of 1-Methyl-2-piperidinemethanol’s action are likely to be diverse due to its potential to interact with multiple targets. By inhibiting VEGFR-2 and FGFR1, it may affect cell proliferation, survival, and other cellular processes .

Synthesis routes and methods

Procedure details

Following the known procedure of patent EP 0 429 984 A2 (reference example 8). The resolution was identical to the above given procedure except that 4 rounds of crystallization were performed instead of the two as sited above. To a mixture of (±)-1-methyl-2-piperidinemethanol (77 g, 596 mmol) in EtOH (615 mL) was added dibenzoyl-D-tartaric acid (205 g, 573 mmol). The resulting mixture was slowly heated until a solution was obtained at which time the solution was slowly cooled with gentle stirring. After 12 h the crystals were isolated and dried to afford 131.6 g. This process was repeated: (2) EtOH (533 mL) provided 92.5 g. (3) EtOH (225 mL) provided 68 g (4) EtOH (200 mL) provided 49 g. The resulting salt was treated with 3M HCl (200 mL) which was heated to induce it to dissolve. The still warn solution was poured into a separatory funnel and extracted with ethyl acetate. The remaining aqueous layer was adjusted to pH 10 with K2CO3. The solution was extracted with CH2Cl2, dried (MgSO4) and concentrated to give 12 g of the alcohol. This alcohol (12 g, 92.8 mmol) was suspended in CH2Cl2 (200 mL) and SOCl2 added. After stirring for 12 h, the solvent was removed to provide a crude HCl salt. This salt was dissolved in EtOH (100 mL) and treated with NH2NH2 (89 mL, 1.86 mol) and heated to reflux for 12 h. NaOH (74 g) in H2O (30 mL) was added and stirred for 1 h. Half the solvent was removed and the residue extracted with ether to give a crude oil. After distillation under reduced pressure (50–60° C.) the pure hydrazine product (4.87 g) was obtained. This hydrazine (1.6 g, 11.2 mmol) was dissolved in THF (10 mL) and triphenylmethylisocyanate (3.19 g, 11.2 mmol) was added slowly. The solution was then stirred overnight and filtered to provide 650 mg of the desired product in good purity. 1H NMR (DMSO-d6): δ 1.10 (m, 2H), 1.30–1.56 (m, 4H), 1.95 (t, 1H), 2.15 (s, 1H), 2.18 (s, 3H), 2.71(d, 1H), 3.25 (q, 1H), 3.55(q, 1H), 4.80 (s, 2H), 7.12–7.32 (m, 15 H), 8.02 (s, 1H). ESI-MS m/z 429.2 (100, M+H).

Q & A

Q1: What is the significance of identifying 1-methyl-2-piperidinemethanol in Sambucus nigra L. flower extract?

A1: Identifying individual phytoconstituents, like 1-methyl-2-piperidinemethanol, within plant extracts is crucial for understanding the potential bioactivity of these natural products. Further research may elucidate if this compound contributes to the observed antimicrobial effects of the flower extract or possesses other biological activities. []